3-Pyrrolidin-1-yl-N-m-tolyl-propionamide

• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol
• IUPAC Name: N-(3-methylphenyl)-3-pyrrolidin-1-ylpropanamide
• InChI: InChI=1S/C14H20N2O/c1-12-5-4-6-13(11-12)15-14(17)7-10-16-8-2-3-9-16/h4-6,11H,2-3,7-10H2,1H3,(H,15,17)
• InChI Key: CUPANLDKDBMSRQ-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC(=O)CCN2CCCC2

Description

3-Pyrrolidin-1-yl-N-m-tolyl-propionamide, also known as Prolintane, is a synthetic compound that belongs to the class of substituted amphetamines. It was first synthesized in the 1950s by a group of researchers at the University of California, Los Angeles. Since then, it has been studied extensively for its potential applications in scientific research.

Mechanism of Action

3-Pyrrolidin-1-yl-N-m-tolyl-propionamide acts as a dopamine and norepinephrine reuptake inhibitor, meaning that it blocks the reuptake of these neurotransmitters in the brain. This leads to an increase in their levels, which can have a range of effects on the central nervous system.
Biochemical and Physiological Effects
3-Pyrrolidin-1-yl-N-m-tolyl-propionamide has been shown to have a range of biochemical and physiological effects on the body. It has been shown to increase dopamine and norepinephrine levels in the brain, which can lead to improved cognitive function, increased motivation, and enhanced mood. It has also been shown to have mild stimulant effects, similar to those of caffeine.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Pyrrolidin-1-yl-N-m-tolyl-propionamide in lab experiments is its ability to enhance cognitive function and improve mood. This can be particularly useful in studies involving memory and learning. However, one limitation of using 3-Pyrrolidin-1-yl-N-m-tolyl-propionamide is its potential for abuse and addiction, which can make it difficult to use in certain research settings.

Future Directions

There are several potential future directions for research involving 3-Pyrrolidin-1-yl-N-m-tolyl-propionamide. One area of interest is its potential as a treatment for attention deficit hyperactivity disorder (ADHD), as it has been shown to improve cognitive function in animal models. Another area of interest is its potential as a cognitive enhancer for healthy individuals, particularly in the areas of memory and learning. Additionally, further research is needed to better understand the long-term effects of 3-Pyrrolidin-1-yl-N-m-tolyl-propionamide use on the brain and body.

Synthesis Methods

The synthesis of 3-Pyrrolidin-1-yl-N-m-tolyl-propionamide involves the reaction of 3-pyrrolidinyl bromide with m-tolylacetonitrile in the presence of a base such as potassium carbonate. The resulting product is then purified through a series of chemical reactions to obtain the final compound.

Scientific Research Applications

3-Pyrrolidin-1-yl-N-m-tolyl-propionamide has been used in a variety of scientific research applications, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to have a wide range of effects on the central nervous system, including increasing dopamine and norepinephrine levels, enhancing cognitive function, and improving mood.